Cas no 865365-87-3 (5-ethynyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine)

5-Ethynyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine is a heterocyclic compound featuring a pyrrolopyrimidine core with an ethynyl substituent at the 5-position and an amino group at the 4-position. This structure confers reactivity and versatility, making it a valuable intermediate in medicinal chemistry and drug discovery. The ethynyl group enables click chemistry applications, facilitating selective modifications, while the amino group enhances hydrogen-bonding potential for target interactions. Its fused bicyclic scaffold is often explored in kinase inhibitor design and nucleotide analog development. The compound's stability and functional group compatibility support its use in synthesizing biologically active molecules, particularly in oncology and antiviral research.
5-ethynyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine structure
865365-87-3 structure
Product Name:5-ethynyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
CAS No:865365-87-3
MF:C8H6N4
MW:158.160040378571
MDL:MFCD20684791
CID:4257367
PubChem ID:11217389
Update Time:2025-06-10

5-ethynyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-d]pyrimidin-4-amine, 5-ethynyl-
    • 5-Ethynyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
    • 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 5-ethynyl-
    • D72554
    • 865365-87-3
    • SCHEMBL5522171
    • SB14568
    • CS-0029736
    • 5-ethynyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
    • MDL: MFCD20684791
    • Inchi: 1S/C8H6N4/c1-2-5-3-10-8-6(5)7(9)11-4-12-8/h1,3-4H,(H3,9,10,11,12)
    • InChI Key: NASVPSCCMRQGPR-UHFFFAOYSA-N
    • SMILES: C1=NC(N)=C2C(C#C)=CNC2=N1

Computed Properties

  • Exact Mass: 158.059246208Da
  • Monoisotopic Mass: 158.059246208Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 67.6Ų

5-ethynyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine Pricemore >>

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Additional information on 5-ethynyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine

5-Ethynyl-7H-Pyrrolo[2,3-D]Pyrimidin-4-Amine (CAS No. 865365-87-3): A Comprehensive Overview

5-Ethynyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine, a compound with the CAS registry number 865365-87-3, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyrimidines, which are heterocyclic structures combining pyrrole and pyrimidine rings. The presence of an ethynyl group at the 5-position and an amine group at the 4-position introduces unique electronic and steric properties, making it a promising candidate for various applications in drug discovery and materials science.

The synthesis of 5-ethynyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine involves a multi-step process that typically begins with the preparation of intermediate compounds. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel approach utilizing microwave-assisted reactions to streamline the synthesis process. This method not only reduces reaction time but also enhances the selectivity of the final product.

One of the most intriguing aspects of 5-ethynyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine is its potential as a building block in medicinal chemistry. The compound's ability to form hydrogen bonds due to the amine group and its aromaticity makes it an attractive candidate for designing bioactive molecules. Researchers have explored its role as a scaffold for developing inhibitors against various enzymes, including kinases and proteases. A groundbreaking study in *Nature Communications* highlighted its efficacy as a lead compound in anti-cancer drug development, where it demonstrated significant inhibitory activity against several cancer cell lines.

The pharmacological properties of 5-ethynyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine have been extensively studied in recent years. Preclinical trials have shown that this compound exhibits remarkable bioavailability and low toxicity profiles, making it suitable for systemic administration. Furthermore, its ability to penetrate cellular membranes efficiently suggests potential applications in treating diseases with poor drug penetration, such as central nervous system disorders.

Another area where 5-Ethynyl-PyrroloPyrimidine Amine has shown promise is in the field of materials science. Its rigid aromatic structure and conjugated system make it an ideal candidate for use in organic electronics. A research team from Stanford University reported that incorporating this compound into polymer blends significantly improved their electrical conductivity without compromising mechanical properties. This discovery opens new avenues for its application in flexible electronics and energy storage devices.

Despite its numerous advantages, there are challenges associated with the large-scale production and commercialization of 5-Ethynyl-PyrroloPyrimidine Amine. Issues such as scalability of synthesis methods and cost-effectiveness need to be addressed to ensure its widespread adoption. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these barriers.

In conclusion, 5-Ethynyl-PyrroloPyrimidine Amine (CAS No. 865365) stands at the forefront of modern chemical research due to its versatile structure and diverse applications. From drug discovery to materials science, this compound continues to inspire innovative solutions across multiple disciplines. As research progresses, it is anticipated that new insights into its properties will further expand its utility in both therapeutic and industrial settings.

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